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Abstract

Phenethyl isobutyrate is a carboxylic ester recognized for its characteristic fruity and rosy
aroma, leading to its extensive use in the fragrance and flavor industries. This technical guide
provides an in-depth overview of the history, synthesis, and physicochemical properties of
phenethyl isobutyrate. Detailed experimental protocols for its synthesis via Fischer
esterification are provided, alongside a comprehensive summary of its quantitative data.
Furthermore, this document explores its primary application as a fragrance and flavoring agent
and touches upon the general olfactory signaling pathway through which such esters are
perceived.

Discovery and History

The precise date and discoverer of phenethyl isobutyrate are not well-documented, a
common trait for many specialty chemicals developed for the flavor and fragrance industry. Its
synthesis and characterization are rooted in the broader advancements in organic chemistry in
the late 19th and early 20th centuries, particularly following the elucidation of the Fischer
esterification reaction by Emil Fischer in 1895. This period saw a surge in the synthesis of
various esters for commercial use in perfumery and flavorings.[1]

While early production was likely carried out by companies such as Schimmel & Co. and
Haarmann & Reimer in Germany, a notable milestone in its documented history is a 1960
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patent granted to Garry C. Kitchens and Thomas F. Wood of The Givaudan Corporation.[1][2]
This patent details a process for preparing isobutyrate esters, including phenethyl
isobutyrate, indicating its established importance as a fragrance and flavor chemical by that
time.[2] Phenethyl isobutyrate is found naturally in trace amounts in peppermint oils, beer,
cider, and certain floral essential oils.[3][4]

Physicochemical Properties

Phenethyl isobutyrate is a colorless to pale yellow liquid with a distinct fruity and rosy odor.[5]
[6] A summary of its key physical and chemical properties is presented in Table 1.

Property Value Reference
Molecular Formula C12H1602 [7]
Molecular Weight 192.25 g/mol [8]

CAS Number 103-48-0 [7]
Appearance Colorless to pale yellow liquid [5][6]

Odor Fruity, rosy [3]

Boiling Point 250 °C (lit.) [3][6]
Density 0.988 g/mL at 25 °C (lit.) [31[6]
Refractive Index n20/D 1.4873 (lit.) [31[6]

. Insoluble in water; soluble in
Solubility ) [8]
alcohol and oils

Flash Point 227 °F (108.3 °C) [8]

Synthesis

The most common method for the industrial and laboratory synthesis of phenethyl isobutyrate
is the Fischer esterification of phenethyl alcohol with isobutyric acid, using an acid catalyst such
as sulfuric acid.[5][9]

General Reaction
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Detailed Experimental Protocol: Fischer Esterification

This protocol is a generalized procedure based on standard laboratory practices for Fischer
esterification.[5][6][10][11]

Materials:

Phenethyl alcohol

* |Isobutyric acid

o Concentrated sulfuric acid (catalyst)

o Diethyl ether (or other suitable extraction solvent)

e 5% Sodium bicarbonate solution

o Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate or sodium sulfate

e Round-bottom flask

o Reflux condenser

e Heating mantle

e Separatory funnel

o Beakers and Erlenmeyer flasks

« Rotary evaporator

Procedure:

o Reaction Setup: In a round-bottom flask, combine one molar equivalent of phenethyl alcohol
and 1.5 to 2 molar equivalents of isobutyric acid.
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Catalyst Addition: Slowly and cautiously add a catalytic amount of concentrated sulfuric acid
(approximately 1-2% of the total mass of the reactants) to the mixture while stirring.

Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a
heating mantle. The reaction is typically refluxed for 2-4 hours. To drive the equilibrium
towards the product, a Dean-Stark apparatus can be used to remove the water as it is
formed.

Workup - Neutralization: After the reflux is complete, allow the reaction mixture to cool to
room temperature. Transfer the mixture to a separatory funnel containing an equal volume of
cold water.

Extraction: Extract the aqueous layer with diethyl ether.

Washing: Wash the organic layer sequentially with 5% sodium bicarbonate solution to
neutralize any unreacted acid (caution: CO2 evolution), followed by a wash with saturated
sodium chloride solution (brine) to remove any remaining water-soluble components.

Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Solvent Removal: Decant or filter the dried organic solution and remove the solvent using a
rotary evaporator.

Purification: The crude phenethyl isobutyrate can be purified by vacuum distillation to
obtain the final product.

Synthesis Workflow Diagram

Reactants
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Fischer Esterification [ { izati Drying
g (H2S0a catalyst, Reflux) | (Diethyl Ether) (NaHCOs wash) (Na2S0s) (Vacuum Di ) Phenethy| Isobutyrate

Isobutyric Acid

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b089656?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for the synthesis of phenethyl isobutyrate via Fischer esterification.

Applications and Biological Activity

Phenethyl isobutyrate is primarily used as a fragrance ingredient in perfumes, cosmetics,
soaps, and detergents.[12][13] It is also utilized as a flavoring agent in a variety of food
products, including beverages, ice cream, candy, and baked goods, where it imparts a fruity,
peach-like flavor.[8][10]

The biological activity of phenethyl isobutyrate is predominantly related to its interaction with
olfactory receptors in the nasal epithelium. Like other volatile esters, it is perceived through a
complex signaling cascade.

Olfactory Signaling Pathway

The perception of odorants like phenethyl isobutyrate begins with their interaction with
Olfactory Receptors (ORs), which are G-protein coupled receptors (GPCRSs) located on the cilia
of olfactory sensory neurons.[14]
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Caption: Simplified diagram of the olfactory signal transduction pathway.

This binding activates the associated G-protein (Golf), which in turn activates adenylyl cyclase.
[14] This enzyme catalyzes the conversion of ATP to cyclic AMP (cCAMP). The subsequent
increase in intracellular cAMP opens cyclic nucleotide-gated ion channels, leading to an influx
of sodium and calcium ions. This influx depolarizes the neuron, generating an action potential
that is transmitted to the olfactory bulb of the brain, where the signal is further processed,
leading to the perception of smell.[14]

Safety and Toxicology

Phenethyl isobutyrate is generally regarded as safe (GRAS) for its intended use as a
flavoring agent.[9] Toxicological and dermatological reviews have been conducted to ensure its
safety for use in fragrance applications.[11] It is mildly toxic by ingestion, and as with most
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organic chemicals, appropriate safety precautions should be taken during handling in a

laboratory or industrial setting.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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